N,N'-[(5-tert-butyl-2-hydroxybenzene-1,3-diyl)dimethanediyl]bis{2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide}

• Molecular Formula: C24H32N6O3S2
• Molecular Weight: 516.7 g/mol
• IUPAC Name: N-[[5-tert-butyl-2-hydroxy-3-[[[2-(1-methylimidazol-2-yl)sulfanylacetyl]amino]methyl]phenyl]methyl]-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H32N6O3S2/c1-24(2,3)18-10-16(12-27-19(31)14-34-22-25-6-8-29(22)4)21(33)17(11-18)13-28-20(32)15-35-23-26-7-9-30(23)5/h6-11,33H,12-15H2,1-5H3,(H,27,31)(H,28,32)
• InChI Key: JSUQQRWXMLIPQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)CNC(=O)CSC2=NC=CN2C)O)CNC(=O)CSC3=NC=CN3C

Description

N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE is a complex organic compound characterized by its unique structure, which includes tert-butyl, hydroxy, and imidazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of 5-tert-butyl-2-hydroxybenzaldehyde, which is then subjected to various reactions to introduce the imidazole and sulfanyl groups .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups, leading to different derivatives.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound. Substitution reactions can result in a wide range of substituted derivatives with different functional groups.

Scientific Research Applications

N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE has numerous scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE include:

• 5-tert-Butyl-2-hydroxybenzaldehyde
• 3-tert-Butyl-2-hydroxybenzaldehyde
• 3,5-Di-tert-butyl-2-hydroxybenzaldehyde

Uniqueness

The uniqueness of N-{[5-TERT-BUTYL-2-HYDROXY-3-({2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDO}METHYL)PHENYL]METHYL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.